Cas no 21762-76-5 (2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-)

2H-1,4-Benzothiazin-3(4H)-one, 8-nitro- structure
21762-76-5 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-
CAS No:21762-76-5
MF:C8H6N2O3S
MW:210.209840297699
CID:1403831
Update Time:2024-08-16

2H-1,4-Benzothiazin-3(4H)-one, 8-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-
    • Inchi: 1S/C8H6N2O3S/c11-7-4-14-8-5(9-7)2-1-3-6(8)10(12)13/h1-3H,4H2,(H,9,11)
    • InChI Key: ATLSFZSUMMCJQT-UHFFFAOYSA-N
    • SMILES: S1C2=C([N+]([O-])=O)C=CC=C2NC(=O)C1

Computed Properties

  • Exact Mass: 210.00998

Experimental Properties

  • Density: 1.500±0.06 g/cm3(Predicted)
  • Melting Point: 228 °C
  • Boiling Point: 412.2±45.0 °C(Predicted)
  • PSA: 72.24
  • pka: 11.80±0.20(Predicted)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm